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Compound of Interest

Compound Name: 5-Fluororisperidone

Cat. No.: B583766

For Immediate Implementation: This document provides crucial safety and logistical protocols
for laboratory personnel handling 5-Fluororisperidone. Adherence to these procedures is
mandatory to ensure personal safety and regulatory compliance.

Researchers and scientists working with 5-Fluororisperidone, an analogue of the potent
antipsychotic drug Risperidone, must be aware of its potential hazards. Classified as toxic if
swallowed and a suspected carcinogen, stringent handling procedures are essential to
minimize exposure and ensure a safe laboratory environment. This guide outlines the
necessary personal protective equipment (PPE), step-by-step handling and disposal
procedures, and emergency protocols.

Hazard and Exposure Data

A thorough understanding of the hazard profile of 5-Fluororisperidone is the first line of
defense. The following table summarizes key safety information, primarily based on data for the
closely related compound, Risperidone.
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Hazard Classification GHS Pictograms Precautionary Statements

Acute Toxicity, Oral (Category

3 lalt text H301: Toxic if swallowed[1]

. - E, H351: Suspected of causing
Carcinogenicity (Category 2) lealt text
cancer

Specific target organ toxicity — ]

) B H336: May cause drowsiness

Single exposure (Category 3), lraalt text o
or dizziness

Central nervous system

Hazardous to the aquatic ) o )

_ E, H411: Toxic to aquatic life with

environment, long-term hazard l=.alt text ]
long lasting effects

(Category 2)

Experimental Protocols: Safe Handling and Disposal
Workflow

The following protocols provide a step-by-step guide for the safe handling and disposal of 5-
Fluororisperidone. These procedures are designed to minimize the risk of exposure and
environmental contamination.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering controls are the primary method for containing potent compounds.[2] All work with
5-Fluororisperidone powder should be conducted in a certified chemical fume hood or a glove
box to prevent inhalation of airborne particles.[3][4] Personal protective equipment serves as a
crucial secondary barrier.[2]

Required PPE:

» Respiratory Protection: A NIOSH-approved respirator is necessary if working outside of a
fume hood or if there is a risk of dust generation.[5]
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e Eye and Face Protection: Chemical safety goggles and a face shield are required to protect
against splashes and airborne particles.[6]

¢ Skin Protection:

o Gloves: Double-gloving with nitrile gloves is recommended.[6] Gloves should be changed
every 30-60 minutes or immediately if contaminated.[6]

o Gown: A disposable, solid-front gown with long sleeves and tight-fitting cuffs is mandatory.

o Shoe Covers: Disposable shoe covers should be worn to prevent tracking contamination
outside of the work area.[6]

Step-by-Step Handling Procedure

o Preparation: Before handling the compound, ensure the fume hood or glove box is clean and
functioning correctly. Gather all necessary equipment and reagents.

e Weighing: If weighing the solid compound, do so within the containment of the fume hood or
a ventilated balance enclosure. Use disposable weighing dishes.

e Dissolving: When preparing solutions, add the solvent to the solid to minimize dust
formation.

e Post-Handling: After handling, decontaminate all surfaces with an appropriate cleaning
agent.[7]

Disposal Plan

Proper disposal of 5-Fluororisperidone and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.[1][8]

o Waste Segregation: All disposable items that have come into contact with 5-
Fluororisperidone (e.g., gloves, gowns, weighing dishes) must be considered hazardous
waste.

o Waste Containers: Use designated, clearly labeled, and sealed containers for hazardous
pharmaceutical waste.[1] These are typically black containers.[1]
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o Disposal Method: Hazardous pharmaceutical waste must be disposed of through a licensed
hazardous waste disposal company, typically via incineration.[1][9] Do not dispose of this
material down the drain.[1]

Emergency Procedures

In the event of an exposure or spill, immediate action is required.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[3] Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[3]

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.
 Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

o Spill: Evacuate the area. For a small spill, and if properly trained and equipped, carefully
clean the spill using appropriate absorbent material and decontaminating solutions. For a
large spill, contact the institution's environmental health and safety department immediately.

Workflow for Safe Handling of 5-Fluororisperidone
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Caption: Workflow for the safe handling and disposal of 5-Fluororisperidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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